![molecular formula C21H26N2O6S B2898895 1-((3-(Benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)-4-(3-methoxyphenyl)piperazine CAS No. 946214-00-2](/img/structure/B2898895.png)
1-((3-(Benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)-4-(3-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a piperazine derivative. Piperazines are a broad class of chemical compounds which contain a core piperazine functional group. This group is a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide an analysis of the molecular structure of your compound .Chemical Reactions Analysis
Piperazine derivatives can undergo a variety of chemical reactions, including acylation, alkylation, and sulfonation . The specific reactions that your compound would undergo would depend on the other functional groups present in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and stability. These properties are determined by the compound’s molecular structure and can be predicted using computational chemistry methods .Scientific Research Applications
Anticancer Activity
Compounds with the benzo[d][1,3]dioxol moiety have been reported to exhibit significant anticancer properties. A series of compounds bearing this moiety, including indoles with 3-N-fused heteroaryl groups, have been synthesized and evaluated for their anticancer activity against various cancer cell lines such as prostate, pancreatic, and acute lymphoblastic leukemia . These studies suggest that derivatives of the compound may also hold potential as anticancer agents, warranting further investigation into their efficacy and mechanism of action.
Modulation of ATP-Binding Cassette Transporters
Derivatives of 1-(benzo[d][1,3]dioxol-5-yl) compounds have been explored as modulators of ATP-binding cassette transporters . These transporters play a crucial role in the physiological processes of cells and are implicated in the development of cystic fibrosis. Modulating these transporters can be a promising approach to treat this condition, and the compound could be a candidate for such applications.
Flavor and Fragrance Industry
The benzo[d][1,3]dioxol moiety is also found in compounds used in the flavor and fragrance industry. For instance, (E)-3-benzo[1,3]dioxol-5-yl-N,N-diphenyl-2-propenamide is a compound recognized by the Flavor and Extract Manufacturers Association (FEMA) for its sensory properties . The compound under analysis could potentially be modified for use in creating new flavors and fragrances.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[3-(1,3-benzodioxol-5-yloxy)propylsulfonyl]-4-(3-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O6S/c1-26-18-5-2-4-17(14-18)22-8-10-23(11-9-22)30(24,25)13-3-12-27-19-6-7-20-21(15-19)29-16-28-20/h2,4-7,14-15H,3,8-13,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLHPMDOCODBARN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2CCN(CC2)S(=O)(=O)CCCOC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((3-(Benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)-4-(3-methoxyphenyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.